Cas no 2034611-77-1 (4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol)

• Product Name: 4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol
• CAS No: 2034611-77-1
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 5337913
• Update Time: 2025-05-20

4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-oxa-5-azabicyclo[2.2.1]heptan-5-yl(2-hydroxyquinolin-4-yl)methanone
• 4-(2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl)-1H-quinolin-2-one
• 4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol

• Inchi： 1S/C15H14N2O3/c18-14-6-12(11-3-1-2-4-13(11)16-14)15(19)17-7-10-5-9(17)8-20-10/h1-4,6,9-10H,5,7-8H2,(H,16,18)
• InChI Key： TWQDSIWTXMWYDT-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C(C1=CC(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 488
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6

Additional information on 4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol

Comprehensive Overview of 4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol (CAS No. 2034611-77-1)

In the rapidly evolving field of medicinal chemistry, 4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol (CAS No. 2034611-77-1) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This bicyclic quinoline derivative combines a 2-oxa-5-azabicyclo[2.2.1]heptane moiety with a quinolin-2-ol scaffold, offering a promising platform for drug discovery. Researchers are particularly intrigued by its potential role in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with current trends in precision medicine.

The structural complexity of 4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol underscores its synthetic versatility. The azabicyclo[2.2.1]heptane core is known for its conformational rigidity, which can enhance binding affinity to biological targets. Meanwhile, the quinolin-2-ol group provides a pharmacophore often associated with antimicrobial and anticancer activities. Recent studies suggest that this compound may interact with kinases or GPCRs, making it relevant to investigations into small-molecule inhibitors and signal transduction modulators—topics frequently searched in academic and pharmaceutical databases.

From a synthetic chemistry perspective, the preparation of CAS No. 2034611-77-1 involves multi-step organic transformations, including amide bond formation and heterocyclic ring closures. Optimizing its yield and purity is a focus area for process chemists, as reflected in discussions on platforms like Reaxys and SciFinder. Environmental sustainability in synthesis is another hot topic; greener solvents or catalytic methods for producing such compounds are increasingly demanded by industry stakeholders.

In drug development pipelines, derivatives of 4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol are being explored for their ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Computational modeling studies predict favorable lipophilicity and blood-brain barrier permeability, sparking interest in neurological applications. These attributes resonate with trending searches around blood-brain barrier penetration and CNS drug design, highlighting the compound's alignment with contemporary research priorities.

Beyond therapeutics, 2034611-77-1 has garnered attention in material science due to its fluorescent properties. The quinolin-2-ol component can serve as a chelating agent for metal ions, suggesting utility in sensor technologies or organic electronics. This multidisciplinary relevance makes it a frequent subject in patent literature and grant proposals, particularly in regions emphasizing bioconjugation and smart materials.

Quality control and analytical characterization of 4-{2-oxa-5-azabicyclo[2.2.1]heptane-5-carbonyl}quinolin-2-ol rely heavily on advanced techniques such as HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for biological assays, a requirement that aligns with regulatory standards discussed in ICH guidelines. These practical considerations are often queried by laboratory technicians and QA/QC professionals, reinforcing the compound's industrial significance.

In summary, CAS No. 2034611-77-1 represents a compelling case study in modern chemical research. Its dual applicability in life sciences and materials engineering, coupled with synthetic challenges and computational insights, positions it at the intersection of innovation. As the scientific community continues to explore structure-activity relationships and scalable synthesis, this compound is poised to remain a focal point in peer-reviewed journals and collaborative R&D initiatives worldwide.